Cas no 10535-09-8 (Galactofuranose, pentaacetate(6CI,7CI,8CI))

• Product Name: Galactofuranose, pentaacetate(6CI,7CI,8CI)
• CAS No: 10535-09-8
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• CID: 236708
• PubChem ID: 343789
• Update Time: 2025-04-19

Galactofuranose, pentaacetate(6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Galactofuranose, pentaacetate(6CI,7CI,8CI)
• [2-acetyloxy-2-(3,4,5-triacetyloxyoxolan-2-yl)ethyl] acetate
• [(2R)-2-acetyloxy-2-[(2R,3S,4R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate
• 1,2,3,5,6-Penta-O-acetylhexofuranose
• AC1L7Z3W
• AGN-PC-000KQT
• D-Galactofuranose, pentaacetate
• NSC400289
• Galactofuranose, pentaacetate, .beta.-D-
• 10535-09-8
• .beta.-D-Galactofuranose, pentaacetate
• JRZQXPYZEBBLPJ-UHFFFAOYSA-N
• 1,2,3,5,6-Penta-O-acetyl-.beta.-D-galactofuranose
• FT-0668926
• NSC-400289
• DTXSID60322053
• .beta.-Galactofuranose pentaacetate, (D)-

• Inchi： 1S/C16H22O11/c1-7(17)22-6-12(23-8(2)18)13-14(24-9(3)19)15(25-10(4)20)16(27-13)26-11(5)21/h12-16H,6H2,1-5H3
• InChI Key： JRZQXPYZEBBLPJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 390.11616
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 460.3°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.482
• PSA: 140.73
• LogP: -0.36740